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Compound of Interest

Compound Name: 4-Methoxybenzophenone

Cat. No.: B1664615 Get Quote

This guide provides comprehensive safety protocols and logistical plans for the handling and

disposal of 4-Methoxybenzophenone, tailored for researchers, scientists, and drug

development professionals. The following procedures are designed to ensure a safe laboratory

environment and compliance with standard safety regulations.

Chemical and Physical Properties
The following table summarizes key quantitative data for 4-Methoxybenzophenone.

Property Value

Molecular Formula C₁₄H₁₂O₂

Molecular Weight 212.24 g/mol [1]

Appearance Crystalline powder, Light yellow solid[2]

Melting Point 58 - 63 °C (136.4 - 145.4 °F)[2]

Boiling Point 354 - 356 °C (669.2 - 672.8 °F) at 760 mmHg[2]

Solubility Insoluble in water[3]

Vapor Pressure Negligible[3]
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Safe handling and storage are critical to prevent exposure and accidents. The following step-

by-step procedures should be followed.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: Always handle 4-Methoxybenzophenone in a well-ventilated area. Use a local

exhaust ventilation system, such as a chemical fume hood, when handling the powder to

minimize dust generation.[3][4]

Personal Protective Equipment (PPE): A multi-layered approach to PPE is mandatory to

minimize exposure.[5]

PPE Category Specification

Eye/Face Protection

Wear tightly fitting safety goggles or chemical

safety goggles conforming to EN166 (EU) or

NIOSH (US) standards.[2][6] A face shield is

recommended for splash protection.[5]

Hand Protection

Wear appropriate chemical-resistant gloves

(e.g., Nitrile rubber). Gloves should be inspected

for degradation before use and replaced if

contaminated.[3][7]

Skin and Body Protection

Wear a chemical-resistant laboratory coat,

overalls, or a PVC apron to prevent skin contact.

[3][6] For larger operations, an impervious suit

may be necessary.[5]

Respiratory Protection

If dust is generated and engineering controls are

insufficient, use a NIOSH-approved N95

respirator or a full-face respirator.[6]

Safe Handling Procedures
Preparation: Before handling, ensure the work area is clean and uncluttered. Have a spill kit

readily accessible.[5]
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Weighing and Transfer:

Perform all weighing and transfer operations within a chemical fume hood to contain any

dust.[7]

Avoid creating dust.[3]

Use a dedicated, clean spatula for transferring the solid.

General Practices:

Avoid contact with skin, eyes, and clothing.[4]

Avoid breathing dust.[3]

Wash hands thoroughly after handling.[4]

Do not eat, drink, or smoke in the laboratory.

Storage Requirements
Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][4]

Keep away from incompatible materials such as strong oxidizing agents.[2][3]

The storage class is 11: Combustible Solids.

Emergency and Disposal Plan
First Aid Measures
Immediate action is required in case of exposure.
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Exposure Route First Aid Procedure

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.[2] If

irritation persists, seek medical attention.[3]

Skin Contact

Immediately remove all contaminated clothing.

[3] Wash off immediately with soap and plenty of

water.[2] If skin irritation occurs, get medical

advice/attention.[8]

Inhalation

Remove the person to fresh air.[2] Encourage

the patient to blow their nose to ensure a clear

breathing passage.[3] If irritation or discomfort

persists, seek medical attention.[3]

Ingestion

Clean mouth with water and drink plenty of

water afterwards.[2][8] First aid is not generally

required, but if in doubt, contact a Poisons

Information Center or a doctor.[3]

Spill Cleanup Protocol
Alert and Evacuate: Alert personnel in the immediate area and evacuate non-essential

personnel.[3][9]

Ventilate: Ensure the area is well-ventilated.

PPE: Wear the appropriate PPE as detailed in the table above, including respiratory

protection.[3]

Containment: Prevent further spread of the dust or powder.

Cleanup:

Clean up spills immediately.[3]

Carefully sweep or scoop up the spilled solid material and place it into a suitable, labeled

container for disposal.[2] Avoid generating dust.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC125740250&countryCode=US&language=en
https://datasheets.scbt.com/sc-238887.pdf
https://datasheets.scbt.com/sc-238887.pdf
https://www.fishersci.com/store/msds?partNumber=AC125740250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH61679&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC125740250&countryCode=US&language=en
https://datasheets.scbt.com/sc-238887.pdf
https://datasheets.scbt.com/sc-238887.pdf
https://www.fishersci.com/store/msds?partNumber=AC125740250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH61679&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-238887.pdf
https://datasheets.scbt.com/sc-238887.pdf
https://lin-web.clarkson.edu/~skrishna/Chemical_Spill_Procedures.pdf
https://datasheets.scbt.com/sc-238887.pdf
https://datasheets.scbt.com/sc-238887.pdf
https://www.fishersci.com/store/msds?partNumber=AC125740250&countryCode=US&language=en
https://datasheets.scbt.com/sc-238887.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use absorbent pads for any remaining residue.[9]

Decontamination: Wash the spill area thoroughly with soap and water.[9]

Disposal: Place all contaminated materials (absorbent pads, gloves, etc.) into a sealed,

labeled hazardous waste container.[9]

Waste Disposal Plan
All waste must be handled in accordance with local, state, and federal regulations.[3]

Where possible, recycling of the unused material is preferred.[3]

If recycling is not an option, the material may be dissolved or mixed with a combustible

solvent and burned in a chemical incinerator equipped with an afterburner and scrubber.[4]

Alternatively, dispose of the waste at an authorized landfill. Puncture containers to prevent

re-use.[3]

Workflow for Safe Handling of 4-
Methoxybenzophenone
The following diagram illustrates the logical workflow for the safe handling of 4-
Methoxybenzophenone, from preparation to disposal.
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Safe Handling Workflow for 4-Methoxybenzophenone
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Caption: Workflow for handling 4-Methoxybenzophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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